Cas no 119916-22-2 (3,4,6-trifluoro-2-methylbenzoic acid)

• Product Name: 3,4,6-trifluoro-2-methylbenzoic acid
• CAS No: 119916-22-2
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD06410917
• CID: 132327
• PubChem ID: 10130305
• Update Time: 2025-09-25

3,4,6-trifluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3,4,6-trifluorobenzoic acid
• Benzoic acid,3,4,6-trifluoro-2-methyl-
• 3,4,6-Trifluoro-2-methylbenzoic Acid
• 2,4,5-Trifluoro-6-methylbenzoic acid
• 3-Methyl-2,4,5-trifluorobenzoyl chloride
• MFCD06410917
• A804397
• DTXSID10435985
• AC-13847
• FT-0642927
• AMY20235
• J-004218
• ZWSKKNZVRSHNGN-UHFFFAOYSA-N
• AKOS006292580
• 119916-22-2
• SY009675
• CS-0316619
• SCHEMBL3939411
• 2,4,5-trifluoro- 6-methylbenzoic acid
• 2-Methyl-3,4,6-trifluoro Benzoic acid
• 2,4,5-trifluoro-3-methyl-benzoyl chloride;3,4,6-Trifluoro-2-methylbenzoic Acid
• 3,4,6-trifluoro-2-methyl-benzoic Acid
• DB-041512
• 3,4,6-trifluoro-2-methylbenzoic acid

• MDL： MFCD06410917
• Inchi： 1S/C8H5F3O2/c1-3-6(8(12)13)4(9)2-5(10)7(3)11/h2H,1H3,(H,12,13)
• InChI Key： ZWSKKNZVRSHNGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C(=O)O)=C1C)F)F

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-110 ºC
• Boiling Point: 256.2±35.0 ºC (760 Torr),
• Flash Point: 108.7±25.9 ºC,
• Refractive Index: 1.492
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.11050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives